Cas no 879072-59-0 (Pyrazolo[1,5-a]pyrimidine-3-carbaldehyde)

• Product Name: Pyrazolo[1,5-a]pyrimidine-3-carbaldehyde
• CAS No: 879072-59-0
• MF: C₇H₅N₃O
• MW: 147.134100675583
• MDL: MFCD08056111
• CID: 1027577
• PubChem ID: 329775312
• Update Time: 2025-10-05

Pyrazolo[1,5-a]pyrimidine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine-3-carbaldehyde
• pyrazolo[1,5-a]pyrimidine-3-carbaldehyde(SALTDATA: FREE)
• Pyrazolo[1,5-a]pyrimidine-3-carbaldehyde, AldrichCPR
• CS-0260973
• DB-031943
• SCHEMBL2682919
• MFCD08056111
• YEYYVEJZJDFREI-UHFFFAOYSA-N
• BCP23194
• AKOS000301917
• EN300-76468
• Q-103558
• Z1079441388
• 879072-59-0
• STL146858
• AS-40818
• 3-formylpyrazolo[1,5-a]pyrimidine
• DTXSID00424545

• MDL： MFCD08056111
• Inchi： 1S/C7H5N3O/c11-5-6-4-9-10-3-1-2-8-7(6)10/h1-5H
• InChI Key： YEYYVEJZJDFREI-UHFFFAOYSA-N
• SMILES： O=CC1=C2N(C=CC=N2)N=C1

Computed Properties

• Exact Mass: 147.04300
• Monoisotopic Mass: 147.043261791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• PSA: 47.26000
• LogP: 0.54180

Pyrazolo[1,5-a]pyrimidine-3-carbaldehyde Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on Pyrazolo[1,5-a]pyrimidine-3-carbaldehyde

Pyrazolo[1,5-a]pyrimidine-3-carbaldehyde (CAS No. 879072-59-0): A Versatile Scaffold in Modern Pharmaceutical Research

Pyrazolo[1,5-a]pyrimidine-3-carbaldehyde, a compound with the chemical identifier CAS No. 879072-59-0, represents a significant scaffold in the realm of pharmaceutical chemistry. This heterocyclic compound, characterized by its fused pyrazole and pyrimidine rings, has garnered considerable attention due to its structural versatility and potential pharmacological applications. The aldehyde functional group at the 3-position of the molecule introduces reactivity that makes it a valuable intermediate in synthetic chemistry, particularly in the development of biologically active molecules.

The Pyrazolo[1,5-a]pyrimidine core is a privileged structure in medicinal chemistry, known for its ability to modulate various biological pathways. Its significance is further underscored by its presence in numerous pharmacologically relevant compounds. The aldehyde group, specifically positioned at the 3-position, enhances the compound's utility as a building block for further derivatization. This feature allows chemists to explore diverse chemical modifications, including condensation reactions, nucleophilic additions, and cyclizations, thereby generating a wide array of derivatives with tailored biological activities.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. Among these, the Pyrazolo[1,5-a]pyrimidine scaffold has been extensively studied for its potential in developing therapeutic agents targeting various diseases. For instance, studies have demonstrated its role in inhibiting kinases and other enzymes involved in cancer progression. The aldehyde functionality at the 3-position serves as a critical handle for covalent drug design strategies, enabling the development of targeted therapies that exploit specific enzymatic or protein-protein interactions.

The compound's reactivity also makes it an attractive candidate for exploring new synthetic methodologies. Researchers have leveraged the aldehyde group to develop novel cross-coupling reactions and other transformations that expand the synthetic toolkit for constructing complex molecules. These advances not only enhance the efficiency of drug discovery but also open up new avenues for molecular diversification. The ability to efficiently modify the Pyrazolo[1,5-a]pyrimidine core while retaining or enhancing biological activity is crucial for optimizing lead compounds into viable drug candidates.

In addition to its pharmaceutical applications, Pyrazolo[1,5-a]pyrimidine-3-carbaldehyde has shown promise in materials science and agrochemical research. Its unique structural features make it a suitable candidate for designing novel materials with specific electronic or optical properties. Furthermore, derivatives of this compound have been explored as potential bioactive agents in crop protection applications, highlighting its broad utility across multiple scientific disciplines.

The synthesis of Pyrazolo[1,5-a]pyrimidine-3-carbaldehyde typically involves multi-step organic transformations that highlight modern synthetic techniques. Advances in catalytic methods have enabled more efficient and sustainable routes to this scaffold. For example, transition-metal-catalyzed reactions have been employed to construct the heterocyclic core with high precision and yield. These innovations not only streamline the synthesis but also align with global efforts to promote green chemistry principles.

The biological evaluation of Pyrazolo[1,5-a]pyrimidine derivatives has revealed their potential as modulators of various signaling pathways. Notably, several derivatives have demonstrated inhibitory activity against targets relevant to inflammatory diseases and neurodegenerative disorders. The aldehyde group plays a pivotal role in these interactions by facilitating covalent binding or serving as a recognition element for biological targets. Such findings underscore the importance of this scaffold in developing next-generation therapeutics.

Ongoing research continues to uncover new applications and derivatives of Pyrazolo[1,5-a]pyrimidine-3-carbaldehyde. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this field. By integrating computational modeling with experimental validation, researchers are accelerating the discovery of novel compounds with improved pharmacological profiles. This interdisciplinary approach ensures that future developments are both scientifically rigorous and practically relevant.

The future prospects for Pyrazolo[1,5-a]pyrimidine-3-carbaldehyde are promising, given its versatility and broad applicability. As synthetic methodologies continue to evolve, new derivatives with enhanced properties are expected to emerge. Furthermore, advancements in drug delivery systems may further expand its utility by enabling targeted release and improved bioavailability of therapeutic agents based on this scaffold.